molecular formula C18H14Cl2N6 B8383177 4-[[4-[(2,6-Dichlorophenyl)methyl]-6-(methylamino)-1,3,5-triazin-2-yl]amino]benzonitrile

4-[[4-[(2,6-Dichlorophenyl)methyl]-6-(methylamino)-1,3,5-triazin-2-yl]amino]benzonitrile

Cat. No.: B8383177
M. Wt: 385.2 g/mol
InChI Key: PTKBIPLHULVOSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[[4-[(2,6-Dichlorophenyl)methyl]-6-(methylamino)-1,3,5-triazin-2-yl]amino]benzonitrile is a useful research compound. Its molecular formula is C18H14Cl2N6 and its molecular weight is 385.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H14Cl2N6

Molecular Weight

385.2 g/mol

IUPAC Name

4-[[4-[(2,6-dichlorophenyl)methyl]-6-(methylamino)-1,3,5-triazin-2-yl]amino]benzonitrile

InChI

InChI=1S/C18H14Cl2N6/c1-22-17-24-16(9-13-14(19)3-2-4-15(13)20)25-18(26-17)23-12-7-5-11(10-21)6-8-12/h2-8H,9H2,1H3,(H2,22,23,24,25,26)

InChI Key

PTKBIPLHULVOSG-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC(=NC(=N1)CC2=C(C=CC=C2Cl)Cl)NC3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of N-[amino(methylamino)methyl]-2,6-dichloro-benzeneacetamide (4.15 g) and intermediate 6 (3.05 g) in DMF (25 ml) was stirred and refluxed for 20 hours. The solvent was evaporated, the residue dissolved in DMF (25 ml) and heated at 80° C. for 16 hours and at 100-108° C. for another 66 hours. The reaction mixture was cooled, quenched with water, extracted with diethyl ether, and washed with dilute NaOH, water, brine, and dried over K2CO3. The solvent was evaporated, and the residue was purified by flash column chromatography, and recrystallized from 2-propanol, and finally from methanol, yielding 0.78 g (12.6%) of 4-[[4-[(2,6-dichlorophenyl)methyl]-6-(methyl-amino)-1,3,5-triazin-2-yl]amino]benzonitrile (compound 7, mp. 229-230° C.).
Name
N-[amino(methylamino)methyl]-2,6-dichloro-benzeneacetamide
Quantity
4.15 g
Type
reactant
Reaction Step One
Name
intermediate 6
Quantity
3.05 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Name
CC(C)NC(=O)Nc1nc(Cc2c(Cl)cccc2Cl)nc(Nc2ccc(C#N)cc2)n1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CNC(N)NC(=O)Cc1c(Cl)cccc1Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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